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Compound of Interest

Compound Name:
Methyl 4-

aminocyclohexanecarboxylate

Cat. No.: B1348351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

information for methyl 4-aminocyclohexanecarboxylate, with a primary focus on its

hydrochloride salt (CAS No. 61367-07-5 for the trans-isomer), which is the common form in

laboratory use. This guide is intended to equip researchers and professionals with the

necessary information to handle this chemical intermediate safely.

Chemical Identification and Properties
Methyl 4-aminocyclohexanecarboxylate is a cycloaliphatic amine ester used as an

intermediate in pharmaceutical and chemical research.[1][2] It is typically supplied as a white to

off-white crystalline powder.[1][2]

Table 1: Physical and Chemical Properties of Methyl 4-
aminocyclohexanecarboxylate Hydrochloride
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Property Value Source(s)

CAS Number 61367-07-5 (trans-isomer) [3][4]

Molecular Formula C₈H₁₆ClNO₂ [5][6]

Molecular Weight 193.67 g/mol [5][7]

Appearance
White to almost white crystal or

powder
[1][2]

Melting Point 140-142 °C [2]

Boiling Point 255.4 °C at 760 mmHg [7]

Flash Point 108.3 °C [7]

Solubility Soluble in water [7]

Storage Temperature
Room temperature; keep in a

dark, dry, and sealed container
[8]

Hazard Identification and Classification
This chemical is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to acute oral toxicity, skin irritation, serious eye damage, and

respiratory irritation.[3]

Table 2: GHS Hazard Classification for Methyl 4-
aminocyclohexanecarboxylate Hydrochloride
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[3]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3]

Serious Eye

Damage/Irritation
Category 1 / 2A

H318 / H319: Causes

serious eye damage /

irritation

[1][3][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[3]

Toxicological Summary
While specific LD50 data for methyl 4-aminocyclohexanecarboxylate hydrochloride are not

readily available in public literature, the GHS classification provides a basis for its toxicological

profile.[6][9]

Acute Oral Toxicity (Category 4): This classification indicates that the substance is harmful if

swallowed. The LD50 value for this category typically falls in the range of 300 to 2000 mg/kg

for rats.

Skin Irritation (Category 2): Causes skin irritation upon direct contact.[3]

Serious Eye Damage (Category 1 / 2A): The chemical is capable of causing serious, and

potentially irreversible, eye damage upon contact.[1][3][5]

Respiratory Irritation (Category 3): Inhalation of dust or fumes may cause irritation to the

respiratory tract.[3]

Carcinogenicity and Mutagenicity: No components of this product at levels greater than or

equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by

IARC, ACGIH, or NTP.[3]
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Safe Handling and Storage
Adherence to proper laboratory procedures is critical to minimize risk.

Handling: Avoid all contact with skin and eyes, and prevent inhalation of dust.[3] Use only in

a well-ventilated area, preferably within a chemical fume hood.[3] Wear appropriate personal

protective equipment (see Section 5).[3] Do not eat, drink, or smoke in handling areas.[3]

Wash hands thoroughly after handling.[3]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3] Keep

away from incompatible materials such as strong acids, strong alkalis, and strong oxidizing

or reducing agents.[3]

Personal Protective Equipment (PPE)
Comprehensive PPE is mandatory when handling this substance.

Eye/Face Protection: Wear chemical safety goggles with side-shields or a face shield.[3] An

eyewash station should be readily accessible.[3]

Skin Protection: Wear impervious protective gloves (e.g., nitrile) and a lab coat or other

protective clothing to prevent skin contact.[3]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or if dust formation is likely, a suitable particulate

respirator should be used.[3]

First-Aid Measures
Immediate action is required in case of exposure.

If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[3] If breathing is difficult, administer oxygen. Seek medical attention.[3]

If on Skin: Immediately wash with plenty of soap and water.[3] Remove contaminated

clothing and wash it before reuse.[3] Seek medical attention if irritation persists.[3]
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If in Eyes: Rinse cautiously with water for several minutes.[3] Remove contact lenses, if

present and easy to do. Continue rinsing.[3] Immediately call a physician, as the substance

can cause serious eye damage.[5]

If Swallowed: Rinse mouth with water.[3] Do NOT induce vomiting. Call a physician or poison

control center immediately.[3]
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Route of Exposure

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Keep at Rest

Wash with Soap & Water
Remove Contaminated Clothing

Rinse Eyes for 15+ min
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Attention

If breathing is difficult If irritation persists

Call Physician Immediately
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(OECD 404)

Animal Preparation
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Apply 0.5g of Substance
to 6 cm² Skin Area

Cover with Gauze Patch &
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4-Hour Exposure Period

Remove Patch and
Clean Test Site

Observe & Score Erythema/Edema
(1, 24, 48, 72 hours)

Reversible Effects within 14 days?

Classify as Skin Irritant
(Category 2)

No

Not Classified as Irritant

Yes

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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